Cas no 72955-87-4 (Ethanamine, 2-[2-(methylsulfinyl)phenoxy]-)
72955-87-4 structure
Product Name:Ethanamine, 2-[2-(methylsulfinyl)phenoxy]-
CAS No:72955-87-4
MF:C9H13NO2S
MW:199.27002120018
CID:4160903
PubChem ID:20406124
Update Time:2025-04-24
Ethanamine, 2-[2-(methylsulfinyl)phenoxy]- Chemical and Physical Properties
Names and Identifiers
-
- Ethanamine, 2-[2-(methylsulfinyl)phenoxy]-
- 2-[2-(Methylsulfinyl)phenoxy]ethanamine
- SCHEMBL7408150
- 72955-87-4
- DTXSID701279798
-
- Inchi: 1S/C9H13NO2S/c1-13(11)9-5-3-2-4-8(9)12-7-6-10/h2-5H,6-7,10H2,1H3
- InChI Key: RTRHUTMJBNRFOL-UHFFFAOYSA-N
- SMILES: S(C)(C1C=CC=CC=1OCCN)=O
Computed Properties
- Exact Mass: 199.06669983Da
- Monoisotopic Mass: 199.06669983Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 4
- Complexity: 175
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.1
- Topological Polar Surface Area: 71.5Ų
Ethanamine, 2-[2-(methylsulfinyl)phenoxy]- Related Literature
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Qiyuan Wu,Shangmin Xiong,Peichuan Shen,Shen Zhao,Alexander Orlov Catal. Sci. Technol., 2015,5, 2059-2064
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Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
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Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
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Xing Zhao,Lu Bai,Rui-Ying Bao,Zheng-Ying Liu,Ming-Bo Yang,Wei Yang RSC Adv., 2017,7, 46297-46305
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